Cas no 2228281-03-4 (4-chloro-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol)

• Product Name: 4-chloro-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol
• CAS No: 2228281-03-4
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6286768
• PubChem ID: 165970887
• Update Time: 2025-07-09

4-chloro-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol
• 4-chloro-2-[1-(hydroxymethyl)cyclopropyl]-6-methoxyphenol
• EN300-1978407
• 2228281-03-4

• Inchi： 1S/C11H13ClO3/c1-15-9-5-7(12)4-8(10(9)14)11(6-13)2-3-11/h4-5,13-14H,2-3,6H2,1H3
• InChI Key： KWEJIOMRUJZIAF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(CO)CC1)O)OC

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-chloro-2-1-(hydroxymethyl)cyclopropyl-6-methoxyphenol

4-Chloro-2-(1-(Hydroxymethyl)cyclopropyl)-6-methoxyphenol: A Comprehensive Overview

4-Chloro-2-(1-(hydroxymethyl)cyclopropyl)-6-methoxyphenol, with the CAS number 2228281-03-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its phenolic structure, which serves as a central framework for the attachment of substituents, including a chloro group, a methoxy group, and a hydroxymethylcyclopropyl group. The combination of these functional groups imparts distinctive reactivity and biological activity to the molecule.

The synthesis of 4-chloro-2-(1-(hydroxymethyl)cyclopropyl)-6-methoxyphenol involves a multi-step process that typically begins with the preparation of the cyclopropyl derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

One of the most promising applications of this compound lies in its potential as a precursor in drug discovery. The phenolic core is known to exhibit antioxidant properties, which are crucial in combating oxidative stress-related diseases. Additionally, the hydroxymethylcyclopropyl group introduces steric and electronic effects that can enhance the compound's bioavailability and pharmacokinetic profile. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, highlighting its potential as a lead compound for therapeutic development.

In the field of materials science, 4-chloro-2-(1-(hydroxymethyl)cyclopropyl)-6-methoxyphenol has shown promise as a building block for advanced polymers and nanomaterials. Its ability to form stable covalent bonds under mild conditions makes it an attractive candidate for constructing functional surfaces with tailored properties. Researchers have also investigated its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The environmental impact of this compound has been another area of focus. Studies have demonstrated that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other synthetic chemicals. However, further research is required to fully understand its long-term effects on aquatic organisms and soil microbiota.

In conclusion, 4-chloro-2-(1-(hydroxymethyl)cyclopropyl)-6-methoxyphenol represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in medicine, materials science, and environmental chemistry. As research continues to uncover new facets of this compound's properties and potential uses, its significance in both academic and industrial settings is expected to grow further.